- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Amadis Chemical Company Limited
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Zhejiang Brunova Technology Co., Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Nanjing Jubai Biopharm
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Meta,meta-bridged biphenyls
Meta, meta-bridged biphenyls are a class of organic compounds characterized by the presence of a bridging group attached at the 3 and 5 positions of two phenyl rings. These compounds exhibit unique physical and chemical properties due to their specific molecular structure. The bridging group can vary widely, ranging from simple hydrocarbon chains to more complex functionalities such as ethers, silanes, or other heteroatoms, which influence the electronic and optical characteristics of these molecules.
Meta, meta-bridged biphenyls find applications in various fields including organic electronics, where they are used in organic light-emitting diodes (OLEDs) due to their high electron mobility. In photoreactive materials, these compounds can serve as efficient photosensitizers or chromophores. Additionally, they have been explored for use in polymer-based optoelectronic devices and as components in molecular electronics for their ability to enhance the stability and performance of electronic devices.
The synthesis of meta, meta-bridged biphenyls typically involves coupling reactions such as Suzuki coupling or Sonogashira coupling, which allow for precise control over the functional groups attached between the phenyl rings. These compounds are valuable intermediates in the synthesis of more complex organic molecules and play a significant role in advancing research at the interface of materials science and chemistry.

-
Methoxypolyethylene Glycols: Emerging Excipients in Modern BiopharmaceuticalsMethoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
-
Melamine-Related Contaminations in Pharmaceuticals: A Growing ConcernMelamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
-
Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and ApplicationsIbuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications Introduction to Ibuprofen Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been an integral part of both over-the-counter (OTC) and prescription medications for decades. Discovered in 1961, ibuprofen was developed by the pharmaceutical company Boots as a treatment for arthritis and...
-
Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery SystemsHyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems Introduction to Hyaluronidase and Its Role in Transdermal Drug Delivery Hyaluronidase, often referred to as hyalase, is a unique enzyme that plays a pivotal role in various biological processes. In the context of transdermal drug delivery systems (TDDS), hyaluronidase has emerged as a critical component due to its ability to enhance...
-
Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological ImplicationsGlyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications Introduction to Glyoxal and Its Relevance in Modern Science Glyoxal, a small organic compound with the chemical formula C₂H₄O₂, has garnered significant attention in recent scientific research due to its diverse biopharmaceutical applications and potential toxicological implications. As a simple...